Cas no 1159981-76-6 (4-Bromo-5-(4-bromophenyl)isoxazole)

• Product Name: 4-Bromo-5-(4-bromophenyl)isoxazole
• CAS No: 1159981-76-6
• MF: C₉H₅Br₂NO
• MW: 302.950100660324
• CID: 4779266
• Update Time: 2025-05-20

4-Bromo-5-(4-bromophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(4-bromophenyl)isoxazole
• BrC=1C=NOC=1C1=CC=C(C=C1)Br
• 4-Bromo-5-(4-bromophenyl)isoxazole, AldrichCPR

• Inchi： 1S/C9H5Br2NO/c10-7-3-1-6(2-4-7)9-8(11)5-12-13-9/h1-5H
• InChI Key： MHDMBSNEFVOFGJ-UHFFFAOYSA-N
• SMILES： BrC1C=NOC=1C1C=CC(=CC=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 4-Bromo-5-(4-bromophenyl)isoxazole

4-Bromo-5-(4-bromophenyl)isoxazole: A Comprehensive Overview

4-Bromo-5-(4-bromophenyl)isoxazole is a heterocyclic compound with the CAS number 1159981-76-6. This compound belongs to the isoxazole family, a class of five-membered rings consisting of four carbon atoms and one oxygen atom. The presence of bromine substituents at positions 4 and 5 introduces unique electronic and structural properties, making this compound highly interesting for various applications in chemistry and materials science.

The synthesis of 4-Bromo-5-(4-bromophenyl)isoxazole involves a combination of nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity. Researchers have explored the use of transition metal catalysts, such as palladium and copper, to facilitate the coupling reactions required for its synthesis. These methods not only enhance yield but also reduce reaction times, making the process more scalable for industrial applications.

One of the most promising applications of 4-Bromo-5-(4-bromophenyl)isoxazole lies in its use as a precursor for advanced materials. The compound's ability to undergo further functionalization has led to its incorporation into polymer systems with enhanced thermal stability and mechanical properties. For instance, studies have demonstrated that polymers incorporating this isoxazole derivative exhibit superior resistance to thermal degradation, making them suitable for high-temperature applications in aerospace and automotive industries.

In the field of drug discovery, 4-Bromo-5-(4-bromophenyl)isoxazole has shown potential as a lead compound for developing new therapeutic agents. Its unique electronic structure allows for interactions with biological targets, such as enzymes and receptors, which are critical in disease pathways. Recent research has focused on modifying the bromine substituents to optimize pharmacokinetic properties, including bioavailability and metabolic stability.

The electronic properties of 4-Bromo-5-(4-bromophenyl)isoxazole also make it a valuable component in optoelectronic devices. Its ability to absorb light across a broad spectrum has been leveraged in the development of organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported significant improvements in device efficiency when this compound is used as an electron transport layer, highlighting its potential in next-generation energy technologies.

From an environmental standpoint, the synthesis and application of 4-Bromo-5-(4-bromophenyl)isoxazole have been evaluated for their sustainability. Efforts are underway to develop greener synthesis routes that minimize waste and reduce reliance on hazardous reagents. These initiatives align with global trends toward sustainable chemistry practices, ensuring that the compound's production remains environmentally friendly while maintaining high performance standards.

In conclusion, 4-Bromo-5-(4-bromophenyl)isoxazole stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and functionalization techniques, position it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in advancing materials science, drug discovery, and optoelectronics is expected to grow significantly.